Cas no 1270043-91-8 ((2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid)

• Product Name: (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid
• CAS No: 1270043-91-8
• MF: C₁₇H₂₆O₅Si
• MW: 338.470846652985
• CID: 5558838
• Update Time: 2025-06-11

(2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid

• Inchi： 1S/C17H26O5Si/c1-17(2,3)23(6,7)22-16-13(20-4)10-12(8-9-15(18)19)11-14(16)21-5/h8-11H,1-7H3,(H,18,19)/b9-8+
• InChI Key： AFUGVVDKQFSWQS-CMDGGOBGSA-N
• SMILES： C(O)(=O)/C=C/C1=CC(OC)=C(O[Si](C(C)(C)C)(C)C)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid

Introduction to (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid (CAS No. 1270043-91-8)

(2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid, identified by its CAS number 1270043-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylpropenoic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a dimethylsilyloxy group and methoxy substituents, contribute to its distinctive chemical properties and reactivity.

The dimethylsilyloxy moiety is particularly noteworthy as it enhances the stability of the molecule and influences its interaction with biological targets. This functional group is often employed in synthetic chemistry to protect reactive sites and facilitate selective transformations. In contrast, the methoxy groups at the 3rd and 5th positions on the phenyl ring introduce electron-donating effects, which can modulate the electronic properties of the molecule and influence its pharmacological activity.

The synthesis of (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The process typically begins with the preparation of a phenylpropenoic acid precursor, followed by functionalization with the appropriate protecting groups and substituents. The introduction of the dimethylsilyloxy group requires careful control of reaction conditions to ensure high yield and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of phenylpropenoic acid derivatives. These compounds have been investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. The structural motif shared by (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid with other bioactive molecules suggests that it may exhibit similar or even enhanced biological activities. Preliminary studies have indicated that this compound demonstrates promising interactions with various biological targets, making it a valuable candidate for further investigation.

The role of computational chemistry in understanding the behavior of complex organic molecules cannot be overstated. Advanced computational methods have been employed to predict the molecular interactions and pharmacokinetic properties of (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid. These studies have provided insights into how the presence of specific functional groups affects the molecule's reactivity and its potential binding affinity to biological receptors. Such information is crucial for designing more effective drug candidates and optimizing their therapeutic profiles.

The pharmaceutical industry has increasingly recognized the importance of innovative synthetic strategies in drug development. The synthesis of complex molecules like (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid exemplifies the challenges and opportunities in modern organic chemistry. The development of efficient synthetic routes not only accelerates the discovery process but also reduces costs associated with drug production. This compound serves as a testament to the ingenuity required in synthesizing molecules with tailored functionalities for therapeutic applications.

As research in medicinal chemistry progresses, new methodologies continue to emerge that enhance our ability to design and synthesize bioactive compounds. The integration of traditional synthetic techniques with cutting-edge technologies has led to significant advancements in drug discovery. (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid represents a prime example of how these innovations can be harnessed to develop novel therapeutic agents.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and molecular recognition processes. By serving as a scaffold for further derivatization, (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid could inspire new generations of bioactive molecules with enhanced efficacy and selectivity.

In conclusion, (2E)-3-4-(1,1-Dimethylethyl)dimethylsilyloxy-3,5-dimethoxyphenyl-2-propenoic Acid is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and functional groups make it an intriguing subject for further study, offering insights into both synthetic methodologies and biological interactions. As our understanding of organic chemistry continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic innovation.